Cas no 329695-38-7 (2-2-(thiophene-2-amido)-1,3-thiazol-4-ylacetic acid)

• Product Name: 2-2-(thiophene-2-amido)-1,3-thiazol-4-ylacetic acid
• CAS No: 329695-38-7
• MF: C₁₀H₈N₂O₃S₂
• MW: 268.312119483948
• CID: 3054205
• PubChem ID: 676683
• Update Time: 2025-07-27

2-2-(thiophene-2-amido)-1,3-thiazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Thiophene-2-carboxamido)thiazol-4-yl)acetic acid
• 2-2-(thiophene-2-amido)-1,3-thiazol-4-ylacetic acid
• EN300-12385
• 329695-38-7
• 2-[2-(thiophene-2-carbonylamino)-1,3-thiazol-4-yl]acetic Acid
• (2-[(Thien-2-ylcarbonyl)amino]-1,3-thiazol-4-yl)acetic acid
• Oprea1_424449
• F2145-0003
• AKOS000122982
• CS-0225433
• G34470
• 2-(2-(thiophene-2-carboxamido)thiazol-4-yl)aceticacid
• Z99600468
• 2-[2-(thiophene-2-amido)-1,3-thiazol-4-yl]acetic acid
• {2-[(thien-2-ylcarbonyl)amino]-1,3-thiazol-4-yl}acetic acid
• ENA69538
• {2-[(2-thienylcarbonyl)amino]-1,3-thiazol-4-yl}acetic acid

• MDL： MFCD00832128
• Inchi： 1S/C10H8N2O3S2/c13-8(14)4-6-5-17-10(11-6)12-9(15)7-2-1-3-16-7/h1-3,5H,4H2,(H,13,14)(H,11,12,15)
• InChI Key： COFSNHOVGDBKIH-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1NC(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 267.99763447Da
• Monoisotopic Mass: 267.99763447Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 2-2-(thiophene-2-amido)-1,3-thiazol-4-ylacetic acid

Recent Advances in the Study of 2-2-(Thiophene-2-amido)-1,3-thiazol-4-ylacetic Acid (CAS: 329695-38-7)

In recent years, the compound 2-2-(thiophene-2-amido)-1,3-thiazol-4-ylacetic acid (CAS: 329695-38-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its thiophene and thiazole moieties, has demonstrated promising biological activities, particularly in the context of drug discovery and development. The unique structural features of this molecule make it a valuable scaffold for the design of novel therapeutic agents targeting various diseases, including inflammatory disorders, infectious diseases, and cancer.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 2-2-(thiophene-2-amido)-1,3-thiazol-4-ylacetic acid. A 2023 study published in the Journal of Medicinal Chemistry investigated its potential as an anti-inflammatory agent. The researchers utilized in vitro and in vivo models to demonstrate that the compound effectively inhibits key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest that 329695-38-7 could serve as a lead compound for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

Another significant area of research involves the antimicrobial properties of 2-2-(thiophene-2-amido)-1,3-thiazol-4-ylacetic acid. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. This discovery opens new avenues for addressing the growing challenge of antibiotic resistance.

In the realm of oncology, preliminary research has indicated that 329695-38-7 may possess antitumor properties. A recent preprint (2024) from a collaborative research team described the compound's ability to induce apoptosis in certain cancer cell lines, particularly those associated with breast and colon cancers. The study employed high-throughput screening and molecular docking simulations to identify potential protein targets, revealing interactions with key oncogenic signaling pathways. While further validation is required, these findings underscore the therapeutic potential of this compound in cancer treatment.

The synthesis and optimization of 2-2-(thiophene-2-amido)-1,3-thiazol-4-ylacetic acid derivatives have also been a focus of recent research. Several groups have reported improved synthetic routes that enhance yield and purity while reducing environmental impact. Additionally, structure-activity relationship (SAR) studies have identified key modifications that can enhance the compound's bioavailability and target specificity, paving the way for the development of next-generation derivatives with enhanced pharmacological profiles.

Despite these promising developments, challenges remain in the clinical translation of 329695-38-7-based therapeutics. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation development require further investigation. However, the growing body of research on this compound and its derivatives suggests a bright future for its application in drug discovery. As studies continue to unravel its full potential, 2-2-(thiophene-2-amido)-1,3-thiazol-4-ylacetic acid is poised to make significant contributions to the field of chemical biology and medicine.